Cas no 61243-72-9 (9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy-)

• Product Name: 9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy-
• CAS No: 61243-72-9
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 487268
• PubChem ID: 5479771
• Update Time: 2025-04-19

9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy-
• 3,5-dihydroxy-1-methoxyxanthen-9-one
• DTXSID20420483
• 61243-72-9
• 3,5-Dihydroxy-1-methoxyxanthone
• 1-Methoxy-3,5-dihydroxyxanthen-9-one
• 3,5-dihydroxy-1-methoxy-xanthen-9-one

• Inchi： 1S/C14H10O5/c1-18-10-5-7(15)6-11-12(10)13(17)8-3-2-4-9(16)14(8)19-11/h2-6,15-16H,1H3
• InChI Key： QMJVWEDVTZEOLQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=CC(=CC1=2)O)OC)=O)O

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones